Cas no 65619-28-5 (1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile)

• Product Name: 1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile
• CAS No: 65619-28-5
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• MDL: MFCD11849767
• CID: 1034561
• PubChem ID: 12595541
• Update Time: 2025-10-28

1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile
• 1-(4-bromophenyl)-4-oxocyclohexane-1-carbonitrile
• 1-cyano-1-(4-bromophenyl)cyclohexan-4-one
• 4-(p-bromophenyl)-4-cyanocyclohexanone
• 4-(p-Bromphenyl)-4-cyano-cyclohexanon
• AK131327
• KB-08938
• RL04501
• SureCN2288499
• 4-Cyano-4-(4-bromophenyl)cyclohexanone
• DTXSID40503808
• CS-0454582
• SCHEMBL2288499
• DA-31049
• J-503254
• 65619-28-5

• MDL： MFCD11849767
• Inchi： 1S/C13H12BrNO/c14-11-3-1-10(2-4-11)13(9-15)7-5-12(16)6-8-13/h1-4H,5-8H2
• InChI Key： KTUMOHADVSXZNV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C#N)CCC(CC1)=O

Computed Properties

• Exact Mass: 277.01026
• Monoisotopic Mass: 277.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Additional information on 1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile

1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile: A Comprehensive Overview

1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile, also known by its CAS number CAS No. 65619-28-5, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug design and material science. In this article, we will delve into the synthesis, structure, applications, and recent advancements related to this compound.

The compound 1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile consists of a cyclohexane ring with a ketone group at the 4-position and a cyano group attached to the 1-position. The 4-bromophenyl group further enhances the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of anticancer agents.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have employed it as a key intermediate in the construction of heterocyclic compounds, which are essential components of many pharmaceuticals. For instance, a study published in Journal of Medicinal Chemistry demonstrated how 1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile can be utilized to synthesize novel isoquinoline derivatives with potent anti-inflammatory properties.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form stable complexes with transition metals makes it a valuable ligand in catalytic processes. Recent advancements in asymmetric catalysis have leveraged this property to develop more efficient methods for producing chiral compounds, which are critical in the pharmaceutical industry.

The synthesis of CAS No. 65619-28-5 involves a multi-step process that typically begins with the bromination of phenol derivatives. This is followed by cyclization reactions to form the cyclohexane ring and subsequent functionalization to introduce the cyano group. The optimization of these steps has been a focal point for researchers aiming to improve yield and purity.

From an environmental perspective, understanding the degradation pathways of 1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis, reducing its persistence in the environment.

In conclusion, CAS No. 65619-28-5, or 1-(4-Bromophenyl)-4-oxocyclohexanecarbonitrile, stands out as a versatile and valuable compound with wide-ranging applications. Its role in drug discovery, materials science, and catalysis underscores its importance in modern chemistry. As research continues to uncover new potential uses and improve synthetic methods, this compound is poised to remain a key player in various scientific domains.